Cas no 352455-50-6 (3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde
• CAS No: 352455-50-6
• MF: C₁₆H₁₅FO₃
• MW: 274.286908388138
• MDL: MFCD01590573
• CID: 868672
• PubChem ID: 773416
• Update Time: 2025-05-26

3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-((4-fluorobenzyl)oxy)benzaldehyde
• 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde
• 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde
• 004706
• AC1LGLIU
• CTK4H4028
• MolPort-000-889-795
• Oprea1_684377
• Oprea1_743087
• SBB009342
• ZERO
• 3-Ethoxy-4-(4-fluoro-benzyloxy)-benzaldehyde
• DTXSID90354428
• CS-0117265
• ALBB-001354
• MFCD01590573
• AKOS000201739
• SR-01000360129-1
• 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde, AldrichCPR
• SR-01000360129
• VS-01961
• STK200416
• BBL008625
• 352455-50-6

• MDL： MFCD01590573
• Inchi： 1S/C16H15FO3/c1-2-19-16-9-13(10-18)5-8-15(16)20-11-12-3-6-14(17)7-4-12/h3-10H,2,11H2,1H3
• InChI Key： DEOVXAQBSWGQPX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 274.10100
• Monoisotopic Mass: 274.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.61590

3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde

Recent Advances in the Study of 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde (CAS: 352455-50-6)

3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde (CAS: 352455-50-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique benzaldehyde scaffold substituted with ethoxy and fluorophenylmethoxy groups, has been the subject of recent studies exploring its pharmacological properties and synthetic utility. In this research brief, we provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features make it a promising candidate for the development of novel bioactive molecules. Recent studies have highlighted its role as an intermediate in the synthesis of more complex pharmacophores, particularly in the context of anti-inflammatory and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. This finding underscores the compound's potential as a scaffold for designing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed selective cytotoxicity against breast cancer cell lines, with minimal effects on normal cells. The study attributed this activity to the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. These findings suggest that further optimization of this scaffold could lead to the development of targeted cancer therapies.

The synthetic accessibility of 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an efficient and scalable synthesis route for this compound, highlighting its potential for large-scale production. The authors optimized reaction conditions to achieve high yields and purity, which is critical for its application in drug development. This advancement addresses previous challenges associated with the compound's synthesis and paves the way for its broader use in medicinal chemistry.

Beyond its direct pharmacological applications, 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde has been employed as a building block in the design of fluorescent probes and imaging agents. A 2024 study in Chemical Communications utilized this compound to develop a novel fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and selectivity, making it a valuable tool for studying oxidative stress-related diseases. This application highlights the versatility of the compound in both therapeutic and diagnostic contexts.

In conclusion, recent research on 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde (CAS: 352455-50-6) has revealed its multifaceted potential in chemical biology and medicinal chemistry. Its role as a scaffold for anti-inflammatory and anticancer agents, coupled with its synthetic accessibility and utility in probe development, positions it as a compound of significant interest for future studies. Continued exploration of its derivatives and mechanisms of action is likely to yield further insights and therapeutic opportunities in the coming years.